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Compound of Interest

Compound Name: Chrysospermin C

Cat. No.: B15563898

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This guide provides essential safety and logistical information for the disposal of
Chrysospermin C, a flavonoid compound. Initial searches for "Chrysospermin C" suggest
that this may be a trivial name or a misspelling for the more formally recognized compound,
Chrysosplenol C (CAS No. 23370-16-3). This document will proceed under this assumption,
providing guidance for Chrysosplenol C and similar flavonoid compounds.

It is imperative to obtain and consult the specific Safety Data Sheet (SDS) provided by the
manufacturer of your compound for detailed and definitive disposal instructions. Regulations for
chemical waste disposal can vary significantly based on location; always adhere to local, state,
and federal guidelines.

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, ensure that proper personal protective equipment
(PPE) is worn, including safety goggles, gloves, and a lab coat. Handle Chrysospermin C in a
well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any dust or
aerosols.

Chemical and Physical Properties

A summary of the known properties of Chrysosplenol C is provided below. This information is
crucial for assessing the potential hazards and determining the appropriate disposal route.
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Property Data

Chemical Name Chrysosplenol C
CAS Number 23370-16-3
Molecular Formula C18H160s
Molecular Weight 360.31 g/mol
Appearance Solid

Purity Typically 298%

Step-by-Step Disposal Protocol

The disposal of Chrysospermin C, as with many non-highly reactive solid chemical wastes,
involves segregation, proper labeling, and disposal through a certified hazardous waste

management service.
Experimental Protocol: Disposal of Solid Chrysospermin C Waste
e Segregation:

o Do not mix Chrysospermin C with other chemical waste unless explicitly permitted by
your institution's environmental health and safety (EHS) office.

o Collect waste Chrysospermin C, including any contaminated materials (e.g., weighing
paper, gloves, pipette tips), in a designated, compatible, and clearly labeled waste
container.

» Containerization:
o Use a high-density polyethylene (HDPE) or glass container with a secure, tight-fitting lid.
o Ensure the container is clean and dry before adding waste.
o The container must be in good condition, with no cracks or leaks.

e Labeling:
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o Label the waste container clearly with the words "Hazardous Waste."

o The label must include the full chemical name ("Chrysosplenol C"), the concentration (if in
solution), and the approximate quantity.

o Indicate the primary hazards associated with the compound. While a specific SDS for
Chrysospermin C is not readily available, for a flavonoid of this type, it is prudent to
handle it as a potential irritant.

e Storage:

o Store the sealed waste container in a designated, secure waste accumulation area within
the laboratory.

o This area should be away from general lab traffic and incompatible materials.
» Disposal Request:

o Once the container is full, or in accordance with your institution's waste pickup schedule,
submit a chemical waste disposal request to your EHS office.

o Do not attempt to dispose of solid Chrysospermin C down the drain or in the regular
trash.

Disposal of Solutions Containing Chrysospermin C
e Aqueous Solutions:

o Small quantities of dilute aqueous solutions may potentially be neutralized and disposed of
down the sanitary sewer, followed by copious amounts of water. However, this is only
permissible if allowed by your local regulations and institutional policies. Always check with
your EHS office first.

o For larger volumes or more concentrated solutions, collect the waste in a labeled, sealed
container for hazardous waste pickup. Do not mix with organic solvents.

¢ Organic Solvent Solutions:
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o Solutions of Chrysospermin C in organic solvents must be collected as hazardous waste.
o Keep chlorinated and non-chlorinated solvent waste streams separate.
o Collect the waste in a designated, properly labeled solvent waste container.

Logical Workflow for Disposal Decision

The following diagram illustrates the decision-making process for the proper disposal of
Chrysospermin C.
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Caption: Disposal decision workflow for Chrysospermin C.
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By following these procedures and consulting the appropriate resources, researchers can
ensure the safe and compliant disposal of Chrysospermin C, fostering a secure laboratory

environment.

« To cite this document: BenchChem. [Navigating the Disposal of Chrysospermin C: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15563898#chrysospermin-c-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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